Cas no 2227855-80-1 (rac-(1R,3R)-3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227855-80-1
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 6102401
• PubChem ID: 96249987
• Update Time: 2025-11-07

rac-(1R,3R)-3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• 2227855-80-1
• EN300-1766746
• rac-[(1R,3R)-3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C13H18FNO/c1-13(2)10(7-15)12(13)9-6-8(14)4-5-11(9)16-3/h4-6,10,12H,7,15H2,1-3H3/t10-,12-/m1/s1
• InChI Key： XUOAMTQISOHGTN-ZYHUDNBSSA-N
• SMILES： FC1C=CC(=C(C=1)[C@@H]1[C@@H](CN)C1(C)C)OC

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on rac-(1R,3R)-3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227855-80-1)

The compound rac-(1R,3R)-3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227855-80-1) is a structurally unique chiral molecule featuring a cyclopropylmethanamine backbone substituted with a 5-fluoro-2-methoxyphenyl group. Its stereochemistry, particularly the (1R,3R) configuration, plays a critical role in its biological activity and potential applications. Researchers are increasingly interested in this compound due to its relevance in medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulation.

In recent years, the demand for chiral building blocks and fluorinated compounds has surged, driven by advancements in drug discovery and precision medicine. The presence of a fluoro substituent in rac-(1R,3R)-3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine enhances its metabolic stability and bioavailability, making it a valuable candidate for pharmaceutical research. This aligns with current trends in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties of drug candidates.

The dimethylcyclopropyl moiety in this compound contributes to its conformational rigidity, which is often exploited in ligand-receptor interactions. Such structural features are pivotal in designing selective inhibitors or agonists for G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology. Given the growing interest in neurodegenerative diseases and mood disorders, this compound’s potential to interact with serotonin or dopamine receptors is under active investigation.

Synthetic routes to rac-(1R,3R)-3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine often involve asymmetric catalysis or chiral resolution techniques, reflecting the broader industry shift toward green chemistry and stereoselective synthesis. Researchers frequently search for scalable synthetic protocols and cost-effective catalysts to produce such compounds, highlighting the intersection of process chemistry and sustainability.

From an analytical perspective, CAS No. 2227855-80-1 is characterized using techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure the accurate determination of its stereochemical purity, a critical parameter for preclinical studies. The compound’s logP and pKa values are also of interest to computational chemists developing QSAR (Quantitative Structure-Activity Relationship) models.

As the pharmaceutical industry embraces AI-driven drug design, compounds like rac-(1R,3R)-3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine are being screened in silico for target affinity and off-target effects. This aligns with frequent search queries on virtual screening tools and molecular docking. Additionally, its potential as a probe molecule in chemical biology studies makes it a versatile tool for understanding cellular signaling pathways.

In summary, rac-(1R,3R)-3-(5-fluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its applicability in CNS drug development and enzymatic research, positions it as a compound of significant scientific and commercial interest. Future studies may explore its patent landscape or formulation strategies, addressing common inquiries about intellectual property and drug delivery systems.